BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to 2-Tridecanone
(CAS 593-08-8)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Tridecanone
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Abstract

This technical guide provides a comprehensive overview of the chemical and biological
properties of 2-Tridecanone (CAS 593-08-8), a naturally occurring methyl ketone with
significant insecticidal and repellent activities. This document consolidates key data on its
physicochemical characteristics, details experimental protocols for its synthesis and biological
evaluation, and elucidates a known signaling pathway involved in its detoxification in insects.
The information is presented to support further research and development in the fields of pest
management and chemical ecology.

Chemical Information and Properties

2-Tridecanone, also known as methyl undecyl ketone, is a saturated methyl ketone with the
chemical formula C13Hz260. It is found naturally in the wild tomato species Lycopersicon
hirsutum f. glabratum, where it acts as a potent insecticide. It is also utilized in the flavor and
fragrance industry.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Tridecanone is presented in Table 1.
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Property Value Reference
CAS Number 593-08-8
Molecular Formula C13H260
Molecular Weight 198.34 g/mol
Appearance White crystalline solid [1]
Melting Point 28-31 °C
Boiling Point 263 °C (at 760 mmHg)
Density 0.822 g/mL at 25 °C
Soluble in organic solvents
Solubility (e.g., ethanol, DMSO), limited [2]

solubility in water.

Vapor Pressure

0.003 mmHg at 20°C

Flash Point

107 °C

Chemical Structure

CH3 —» (=0 » (CH2)10 » CH3

Click to download full resolution via product page
Figure 1: Chemical structure of 2-Tridecanone.

Synthesis and Purification

A common and effective method for the synthesis of 2-Tridecanone and other methyl ketones
is the acetoacetic ester synthesis.

Experimental Protocol: Acetoacetic Ester Synthesis of 2-
Tridecanone
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This protocol is a general procedure adapted for the synthesis of 2-Tridecanone.
Materials:

o Ethyl acetoacetate

e Sodium ethoxide (NaOEt)

e 1-Bromoundecane

» Ethanol (absolute)

e Sodium hydroxide (NaOH) solution

e Hydrochloric acid (HCI)

 Diethyl ether

¢ Anhydrous magnesium sulfate (MgSOQOa)
Procedure:

o Enolate Formation: In a round-bottom flask equipped with a reflux condenser and a dropping
funnel, dissolve sodium ethoxide in absolute ethanol. To this solution, add ethyl acetoacetate
dropwise with stirring. The reaction mixture is then heated to reflux for a short period to
ensure complete formation of the sodium salt of the enolate.

» Alkylation: To the cooled enolate solution, add 1-bromoundecane dropwise through the
dropping funnel. The mixture is then refluxed until the reaction is complete (typically
monitored by TLC).

e Saponification and Decarboxylation: After cooling, the reaction mixture is treated with an
agueous solution of sodium hydroxide and heated to reflux to saponify the ester.
Subsequently, the solution is acidified with hydrochloric acid and heated, which induces
decarboxylation to yield the crude 2-Tridecanone.

o Work-up and Purification: The cooled reaction mixture is extracted with diethyl ether. The
organic layers are combined, washed with brine, and dried over anhydrous magnesium
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sulfate. The solvent is removed under reduced pressure to yield the crude product.

 Purification: The crude 2-Tridecanone can be purified by vacuum distillation or
recrystallization from a suitable solvent like ethanol. Purity can be assessed by Gas
Chromatography-Mass Spectrometry (GC-MS).

Biological Activity and Experimental Protocols

2-Tridecanone exhibits significant insecticidal and repellent properties against a variety of
insect species.

Insecticidal Activity against Heliothis zea

2-Tridecanone is toxic to the larvae of the corn earworm, Heliothis zea. The toxicity is often
evaluated using a diet-overlay bioassay.

Table 2: Toxicity of 2-Tridecanone to Heliothis zea Larvae

Bioassay Type Endpoint Value Reference

Varies with larval
Diet-overlay LCso instar and exposure [3]

time

Experimental Protocol: Diet-Overlay Bioassay for
Heliothis zea

Materials:

« Artificial insect diet

o Multi-well bioassay trays

o 2-Tridecanone stock solution in a suitable solvent (e.g., acetone)
o Heliothis zea larvae (e.g., third instar)

Procedure:
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o Diet Preparation: Prepare the artificial diet according to a standard protocol and dispense a
known volume into each well of the bioassay trays.

» Treatment Application: Prepare serial dilutions of the 2-Tridecanone stock solution. Apply a
small, precise volume of each dilution evenly onto the surface of the diet in the wells. A
control group should be treated with the solvent alone. Allow the solvent to evaporate
completely.

o Larval Infestation: Place one Heliothis zea larva into each well.

 Incubation: Seal the trays and incubate under controlled conditions (e.g., 25-27°C, 16:8 h
light:dark photoperiod).

o Data Collection: Assess larval mortality at predetermined time points (e.g., 24, 48, 72, and 96
hours). Larvae that are unable to move when prodded are considered dead.

o Data Analysis: Calculate the lethal concentration (LCso) values using probit analysis.

Repellent Activity against Ticks

2-Tridecanone has demonstrated repellent effects against various tick species, including
Amblyomma americanum (lone star tick).

Table 3: Repellency of 2-Tridecanone against Amblyomma americanum

] Time Post-
Concentration Repellency (%) L. Reference
Application (hours)

0.25 mg/cm2 (on
85 6 [4]
cheesecloth)

Experimental Protocol: Two-Choice Repellency
Bioassay

Materials:

e Petri dishes or similar arenas
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« Filter paper or cheesecloth

e 2-Tridecanone solution in a suitable solvent (e.g., ethanol)
o Adult ticks (Amblyomma americanum)

Procedure:

e Arena Preparation: Cut filter paper or cheesecloth to fit the bottom of the Petri dish. Treat
one half of the substrate with the 2-Tridecanone solution and the other half with the solvent
control. Allow the solvent to evaporate.

 Tick Introduction: Place a single adult tick in the center of the arena.

o Observation: Record the amount of time the tick spends on the treated versus the untreated
side over a defined period. The position of the tick can be recorded at regular intervals.

o Data Analysis: Calculate the percent repellency based on the distribution of the ticks or the
time spent in each zone.

Mechanism of Action and Signaling Pathways

The precise molecular mechanism of action of 2-Tridecanone as an insecticide is an area of
ongoing research. However, studies on the detoxification of 2-Tridecanone in insects have
shed light on a key signaling pathway involved in the insect's response to this xenobiotic.

In the cotton bollworm, Helicoverpa armigera, exposure to 2-Tridecanone induces a
detoxification response regulated by a signaling pathway involving the transcription factors
HaNrf2 and HaAhR.

HaNrf2 and HaAhR Signaling Pathway in Response to 2-
Tridecanone

Upon exposure to 2-Tridecanone, a signaling cascade is initiated that leads to the activation of
the transcription factors HaNrf2 (Nuclear factor erythroid 2-related factor 2) and HaAhR (Aryl
hydrocarbon receptor). These transcription factors then bind to specific response elements in
the promoter regions of various detoxification genes, leading to their upregulation. This
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includes genes encoding for cytochrome P450 monooxygenases (P450s), glutathione S-
transferases (GSTs), and UDP-glucuronosyltransferases (UGTS). The increased expression of
these enzymes enhances the metabolism and detoxification of 2-Tridecanone, thereby

conferring tolerance to the insect.

Cellular Environment

Gene Transcription

Detoxification Genes (P450s, GSTs, UGTs

Cellular Response

Metabolism & Detoxification

Click to download full resolution via product page

Figure 2: Signaling pathway for 2-Tridecanone detoxification in H. armigera.

Experimental Workflow: RNAi Knockdown to Study
Gene Function

To confirm the role of genes like HaNrf2 and HaAhR in 2-Tridecanone tolerance, RNA
interference (RNAI) can be employed to silence their expression.
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Figure 3: Experimental workflow for RNAi-mediated gene silencing.

Conclusion

2-Tridecanone is a natural compound with demonstrated efficacy as an insecticide and
repellent. This guide provides foundational knowledge and experimental frameworks for
researchers interested in its synthesis, biological activity, and mechanism of action. Further
investigation into its specific molecular targets and the development of optimized formulations
will be crucial for its potential application in integrated pest management strategies. The
elucidation of the HaNrf2 and HaAhR signaling pathway in its detoxification provides a valuable
starting point for understanding insect resistance mechanisms and for the development of
synergists to enhance its efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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